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Compound of Interest

Compound Name: D-Lyxose-13C-4

Cat. No.: B12395494

For researchers, scientists, and drug development professionals, the safe and efficient
handling of isotopically labeled compounds like D-Lyxose-13C-4 is paramount. Although D-
Lyxose-13C-4 is not classified as a hazardous substance, adherence to standard laboratory
safety protocols is essential to ensure personnel safety and maintain sample integrity.[1] This
guide provides the necessary operational and disposal plans for D-Lyxose-13C-4.

Personal Protective Equipment (PPE)

When handling D-Lyxose-13C-4, which is a powder solid, the primary goal is to prevent
inhalation of dust and to avoid contact with skin and eyes.[2][3] The following personal
protective equipment is recommended.
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PPE Category

Item

Rationale

Eye Protection

Safety glasses with side

shields or safety goggles

To protect eyes from airborne
dust particles.[4][5]

Hand Protection

Disposable nitrile gloves

To prevent skin contact and

contamination of the product.

[4]1(5]

Body Protection

Laboratory coat

To protect clothing and skin
from spills.[4][5]

Respiratory Protection

Not generally required under
normal use with adequate

ventilation. A dust mask may
be used if dust generation is

unavoidable.

To prevent inhalation of fine

particles.[6]

Handling and Storage

Proper handling and storage are crucial to maintain the quality of D-Lyxose-13C-4 and to

ensure a safe laboratory environment.

Aspect

Procedure

Handling

- Handle in a well-ventilated area, preferably in a

chemical fume hood to minimize dust exposure.
[71[8] - Avoid generating dust.[2][6] - Wash
hands thoroughly after handling.[8][9]

Storage

- Store in a tightly closed container in a dry and

cool place.[6][10][11] - D-Lyxose is hygroscopic,

so protect it from moisture.[1][2]

Accidental Release Measures

In the event of a spill, follow these procedures to safely clean the area.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-d/S25630.pdf
https://www.benchchem.com/product/b12395494?utm_src=pdf-body
https://sethnewsome.org/wp-content/uploads/2021/09/Sample-Preparation-Protocols.pdf
https://www.himediadownloads.com/MSDS/GRM111.pdf
https://www.fishersci.com/store/msds?partNumber=AC205230250&productDescription=D%28-%29-LYXOSE+MIXTURE+OF+25GRD%28&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-d/S25630.pdf
https://www.himediadownloads.com/MSDS/GRM111.pdf
https://archpdfs.lps.org/Chemicals/Xylose-D.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-d/S25630.pdf
https://www.carlroth.com/medias/SDB-5537-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzcyODl8YXBwbGljYXRpb24vcGRmfGFEY3hMMmd3Tmk4NU1UZ3hNekEwTWpVNE5Ua3dMMU5FUWw4MU5UTTNYMEZWWDBWT0xuQmtaZ3xkNzIzOTI3NWU0YWNmNTVlMDBiOWY0ZTE0MTkyYmI0NzIxMTZjMjdjNzhlMGVjODI3YmMyYzNjMjgwYWMzZDlh
https://www.extrasynthese.com/MSDS/GBR/4312_d_xylose_MSDS_FDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1700703&productDescription=D-LYXOSE+99%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC205230250&productDescription=D%28-%29-LYXOSE+MIXTURE+OF+25GRD%28&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Spill Size Containment and Cleanup

- Sweep up the spilled solid material, avoiding

dust generation.[6][12] - Place the material in a

Small Spill ) )
sealed container for disposal.[3][9] - Clean the
spill area with a damp cloth.
- Evacuate the area. - Wear appropriate PPE,
) including respiratory protection if dust is
Large Spill

airborne. - Follow the same cleanup procedure

as for a small spill.

First Aid Measures

While D-Lyxose-13C-4 is not considered hazardous, the following first aid measures should be
taken in case of exposure.

Exposure Route First Aid Procedure

) Move the person to fresh air. If symptoms occur,
Inhalation ) )
seek medical attention.[1][13]

Wash the affected area with soap and water.[1]
[11]

Skin Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact i o o )

do. Continue rinsing. If irritation persists, seek

medical attention.[1][9][10]

Rinse mouth with water. Do not induce vomiting.
Ingestion Seek medical attention if you feel unwell.[1][9]
[10]

Disposal Plan

Unused D-Lyxose-13C-4 and its containers should be disposed of in accordance with local,
state, and federal regulations. As a non-hazardous substance, it can typically be disposed of as
general chemical waste.
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Waste Type Disposal Method

- Dispose of in a licensed professional waste
Unused Product disposal service.[6] - Do not dispose of with

household garbage.[6]

) - Dispose of empty containers as unused
Empty Containers

product unless thoroughly cleaned.[6]

As D-Lyxose-13C-4 is a valuable isotopically labeled compound, consider any institutional
protocols for the recovery or specific disposal of such materials.

Procedural Workflow

The following diagram illustrates the standard workflow for handling D-Lyxose-13C-4 in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12395494?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

